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Abstract

Pentorex, also known by its chemical name phenpentermine or a,3-dimethylamphetamine, is a
stimulant drug of the amphetamine class. Developed in the 1960s, it was primarily investigated
for its anorectic and diuretic properties. This technical guide provides a comprehensive
overview of the discovery, history, and development of Pentorex, with a focus on its chemical
properties, synthesis, and pharmacological profile. Due to the historical nature of its primary
development, some of the original detailed experimental data is not readily available in modern
databases. This document synthesizes the available information from historical scientific
literature and patents to provide a detailed account for researchers and drug development
professionals.

Introduction and Historical Context

Pentorex (brand name Modatrop) was developed by the German pharmaceutical company
Nordmark in the 1960s.[1] It emerged during a period of intense research into amphetamine
derivatives for various therapeutic applications, including as appetite suppressants in the
management of obesity. The primary goals for developing new anorectic agents at the time
were to separate the appetite-suppressant effects from the central nervous system stimulation
and abuse potential associated with amphetamine.
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Pentorex is chemically related to phentermine (a-methylamphetamine), another anorectic
agent developed around the same time.[1] Its development was documented in a series of
pharmacological studies published in German scientific journals in the mid-1960s.[1] A British
patent was also issued to Nordmark in 1965 for "A Substituted Butylamine and Salts thereof,"
which likely covers Pentorex.[1]

Chemical Properties and Synthesis

Pentorex is a chiral compound with the chemical formula C11H17N. Its IUPAC name is 2-
methyl-3-phenylbutan-2-amine.[1]

Table 1: Chemical and Physical Properties of Pentorex

Property Value

Molecular Formula C11H17N

Molar Mass 163.26 g/mol

IUPAC Name 2-methyl-3-phenylbutan-2-amine
Phenpentermine, a,3-Dimethylamphetamine,

Synonyms
Modatrop

CAS Number 434-43-5

Source: Wikipedia[1], PubChem

Proposed Synthesis of Pentorex

While a specific, detailed experimental protocol for the industrial synthesis of Pentorex by
Nordmark is not publicly available, a plausible synthetic route can be proposed based on
established methods for the synthesis of amphetamine derivatives. A likely method is the
reductive amination of a suitable ketone precursor.

Experimental Protocol: Proposed Reductive Amination for Pentorex Synthesis

e Reaction: Phenylacetone is reacted with ammonia in the presence of a reducing agent, such
as hydrogen gas with a metal catalyst (e.g., palladium on carbon) or a hydride reducing
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agent (e.g., sodium cyanoborohydride).

» Intermediate Formation: This reaction proceeds through the formation of an imine
intermediate.

e Reduction: The imine is then reduced to form the primary amine, yielding Pentorex.

« Purification: The final product would be purified through distillation or crystallization of a salt
form (e.g., hydrochloride).

(Phenylacetone) +NH3

Imine Intermediate

(Ammonia (NH3))

Pentorex

Reducing Agent\
(e.g., H2/Pd-C)J

Click to download full resolution via product page

Proposed synthesis of Pentorex via reductive amination.

Pharmacological Profile

The primary pharmacological effects of Pentorex are its anorectic and diuretic actions.[1] The
initial studies in the 1960s aimed to characterize these effects.

Anorectic Effect and Mechanism of Action

The anorectic effect of Pentorex is believed to be similar to that of other amphetamine-based
appetite suppressants like phentermine. These compounds act as sympathomimetic amines,
stimulating the release of catecholamines, primarily norepinephrine and to a lesser extent
dopamine, in the central nervous system.[2][3]

Signaling Pathway for Anorectic Effect

The proposed mechanism involves the following steps:
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e Pentorex crosses the blood-brain barrier.

« |t stimulates the release of norepinephrine and dopamine from presynaptic nerve terminals in
the lateral hypothalamus, an area of the brain that regulates hunger and satiety.

¢ Increased levels of these neurotransmitters in the synaptic cleft enhance signaling to
postsynaptic neurons, leading to a suppression of appetite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1222034?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222034?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Pentorex - Wikipedia [en.wikipedia.org]

2. Phentermine | Description, Mechanism of Action, Uses, & Side Effects | Britannica
[britannica.com]

3. Phentermine - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [The Discovery and Development of Pentorex: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222034#discovery-and-history-of-pentorex-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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